Cas no 2287262-94-4 (2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287262-94-4
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5845290
• PubChem ID: 137945984
• Update Time: 2025-07-09

2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761524
• 2287262-94-4
• 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C18H23NO5/c1-23-8-7-17-10-18(11-17,12-17)14(15(20)21)19-16(22)24-9-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： IEMNLMWOCZCPOO-UHFFFAOYSA-N
• SMILES： O(C)CCC12CC(C(C(=O)O)NC(=O)OCC3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Introduction to 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic Acid (CAS No: 2287262-94-4)

2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, identified by its CAS number 2287262-94-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its intricate bicyclo[1.1.1]pentanyl and phenylmethoxycarbonylamino substituents, has garnered attention due to its potential applications in the design of novel therapeutic agents. The structural complexity of this compound not only presents challenges in synthesis but also offers unique opportunities for exploring its pharmacological properties.

The bicyclo[1.1.1]pentanyl moiety, a fused three-membered ring system, is known for its rigidity and ability to influence the conformational flexibility of adjacent functional groups. This feature makes it a valuable scaffold in medicinal chemistry, as it can contribute to the binding affinity and selectivity of drug candidates. In contrast, the phenylmethoxycarbonylamino group introduces a polar and charged moiety, which can enhance interactions with biological targets such as enzymes and receptors. The combination of these structural elements in 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid suggests a multifaceted approach to drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like CAS no 2287262-94-4 with high precision. These studies have highlighted the potential of this compound as a lead structure for developing drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The 2-methoxyethyl substituent further enhances the solubility and bioavailability of the compound, making it a promising candidate for further optimization.

In the context of current research, there is growing evidence that structural diversity plays a crucial role in achieving therapeutic efficacy. The unique architecture of 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid aligns well with this principle, offering a rich framework for modulating biological activity. For instance, studies have shown that compounds with similar bicyclo[1.1.1]pentanyl scaffolds exhibit potent inhibitory effects on certain kinases and proteases involved in disease pathways.

The phenylmethoxycarbonylamino group is particularly noteworthy for its role in enhancing the stability and metabolic profile of drug candidates. This moiety can protect sensitive functional groups from degradation while also improving binding interactions with target proteins. Such features are critical for designing drugs with prolonged half-lives and reduced side effects. Moreover, the presence of multiple chiral centers in CAS no 2287262-94-4 allows for the exploration of stereoisomers, which can significantly impact pharmacokinetic and pharmacodynamic properties.

One of the most exciting aspects of this compound is its potential application in targeted therapy strategies. By leveraging its structural features, researchers aim to develop molecules that selectively interact with specific disease-causing targets while minimizing off-target effects. For example, recent preclinical studies have demonstrated that derivatives of bicyclo[1.1.1]pentanyl-based compounds show promise in inhibiting aberrant signaling pathways associated with cancer cell proliferation.

The synthesis of CAS no 2287262-94-4 presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing the desired framework efficiently.

As interest in innovative drug discovery continues to grow, compounds like 2-[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid are expected to play a pivotal role in shaping future therapeutic paradigms. Their unique structural features offer a wealth of opportunities for designing next-generation drugs with improved efficacy and safety profiles.

In conclusion, CAS no 2287262-94-4 represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceutical agents. Its intricate architecture, combined with promising preclinical data, positions it as a valuable candidate for further exploration in drug development programs worldwide.